![molecular formula C14H9BrN2O2 B176022 2-(4-Bromophenyl)imidazo[1,2-a]pyridine-8-carboxylic acid CAS No. 133427-42-6](/img/structure/B176022.png)
2-(4-Bromophenyl)imidazo[1,2-a]pyridine-8-carboxylic acid
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2-(4-Bromophenyl)imidazo[1,2-a]pyridine-8-carboxylic acid is a heterocyclic compound that has been studied extensively due to its potential applications in a variety of scientific fields. This compound is a member of the imidazole family, which is a class of organic compounds that are composed of a nitrogen atom in an aromatic ring. This compound has been found to possess a wide range of biological and pharmacological activities, including anti-cancer and anti-inflammatory properties. Furthermore, 2-(4-Bromophenyl)imidazo[1,2-a]pyridine-8-carboxylic acid has been studied for its potential uses in the synthesis of other compounds and as a reagent for chemical reactions.
Scientific Research Applications
Therapeutic Agent for Piroplasm Infection
Imidazo[1,2-a]pyridines, which include “2-(4-Bromophenyl)imidazo[1,2-a]pyridine-8-carboxylic acid”, have been found to have potent activity against a wide spectrum of infectious agents . Specifically, they have been used in the treatment of piroplasm infections, including those caused by Babesia bovis, B. bigemina, B. divergens, B. caballi, and Theileria equi . The compound has shown to inhibit the growth of these organisms in a dose-dependent manner .
Combination Therapy for Babesia Bovis
The compound has been found to have a long-lasting inhibitory effect on bovine Babesia parasites . When combined with diminazene aceturate (DA) at certain concentrations, it produced additive suppression of B. bovis growth . This suggests that a combination therapy of imidazo[1,2-a]pyridine/DA could be a promising treatment for B. bovis .
Organic Synthesis and Pharmaceutical Chemistry
Imidazo[1,2-a]pyridines are valuable heterocyclic scaffolds in organic synthesis and pharmaceutical chemistry . The direct functionalization of this valuable scaffold, which includes “2-(4-Bromophenyl)imidazo[1,2-a]pyridine-8-carboxylic acid”, has been considered as one of the most efficient strategies for the construction of imidazo[1,2-a]pyridine derivatives .
Radical Reactions
The compound has been used in radical reactions for the direct functionalization of imidazo[1,2-a]pyridines through transition metal catalysis, metal-free oxidation, and photocatalysis strategies .
Raw Material and Intermediate in Various Industries
“2-(4-Bromophenyl)imidazo[1,2-a]pyridine-8-carboxylic acid” is an important raw material and intermediate used in various industries . It is particularly used in the production of pharmaceuticals, agrochemicals, and dyestuff .
Mechanism of Action
Target of Action
Imidazo[1,2-a]pyridines, a class of compounds to which this molecule belongs, are known to interact with various biological targets and have wide-ranging applications in medicinal chemistry .
Mode of Action
Compounds of the imidazo[1,2-a]pyridine class are known to exhibit their effects through intermolecular π–π stacking, leading to the creation of j-type aggregates in the solid state .
Result of Action
Some imidazo[1,2-a]pyridine derivatives have shown activity against fast-growing non-tuberculous mycobacteria .
properties
IUPAC Name |
2-(4-bromophenyl)imidazo[1,2-a]pyridine-8-carboxylic acid |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H9BrN2O2/c15-10-5-3-9(4-6-10)12-8-17-7-1-2-11(14(18)19)13(17)16-12/h1-8H,(H,18,19) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SXHVLMWQNVEPAR-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CN2C=C(N=C2C(=C1)C(=O)O)C3=CC=C(C=C3)Br |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H9BrN2O2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90649967 |
Source
|
Record name | 2-(4-Bromophenyl)imidazo[1,2-a]pyridine-8-carboxylic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90649967 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
317.14 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
133427-42-6 |
Source
|
Record name | 2-(4-Bromophenyl)imidazo[1,2-a]pyridine-8-carboxylic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90649967 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.